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Introduction

This document provides detailed application notes and protocols for the scanning electron
microscope (SEM) analysis of the interface between Shofu Hybond-series glass ionomer
cements and dentin. Shofu's Hybond line of products are known for their chemical bonding to
tooth structure, fluoride release, and biocompatibility.[1][2] Understanding the micromorphology
of the adhesive interface is crucial for evaluating the performance and longevity of dental
restorations.

Disclaimer: While extensive research has been conducted on the dentin-cement interface,
specific quantitative data from peer-reviewed literature detailing the shear bond strength,
interfacial gap dimensions, and resin tag length for the Shofu Hybond-dentin interface through
SEM analysis is not readily available. The data presented in this document is a compilation of
known properties of Shofu Hybond products and representative findings from studies on other
glass ionomer and resin-modified glass ionomer cements. This information is intended to
provide a comparative baseline for researchers.

Data Presentation
Shofu Hybond Cement Properties
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Property

Shofu Hy-Bond
Glaslonomer CX

Shofu Hy-Bond Resiglass
(RMGI)

Composition

Fluoroaluminosilicate glass,

polyacrylic acid solution[1]

Fluoroaluminosilicate glass,
polyacrylic acid, 2-HEMA[3][4]

Film Thickness

18 um([2][5]

12 pum(3][4][6]

Key Features

Chemical bond to tooth
structure, high fluoride release,
radiopaque[1][2][5]

Chemical bond, fluoride
release, improved fracture
toughness, low solubility[6][7]

Working Time

Long working time with snap-

set reaction[5][8]

3 minutes 30 seconds[3][4]

Setting Time

7 minutes[3][4]

Representative Quantitative Data from SEM Analysis of

Glass lonomer-Dentin Interfaces (Comparative)

Citation (for similar

Parameter Material Type Value Range .
materials)
Shear Bond Strength Resin-Modified Glass
10 - 25 MPa [9]
(MPa) lonomer
Conventional Glass
5- 15 MPa [10]
lonomer
) Glass lonomer
Interfacial Gap (um) 5-20 um [11]
Cements
Hybrid Layer Resin-Modified Glass
0.5-2pum [12]

Thickness (um)

lonomer

Experimental Protocols

This section outlines a comprehensive protocol for the preparation and SEM analysis of the

Shofu Hybond-dentin interface.
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Tooth Preparation

Selection: Use freshly extracted, caries-free human third molars stored in a 0.5% chloramine
T solution at 4°C.

Sectioning: Create a flat dentin surface by sectioning the tooth mesio-distally using a slow-
speed diamond saw under constant water cooling.

Smear Layer Creation: Standardize the smear layer by polishing the dentin surface with 600-
grit silicon carbide paper for 60 seconds under water irrigation.

Cleaning: Clean the polished surfaces in an ultrasonic bath with distilled water for 5 minutes
to remove debris.

Application of Shofu Hybond Cement

Dentin Conditioning (Optional but Recommended): Apply a 10% polyacrylic acid conditioner
for 10-20 seconds to the dentin surface to remove the smear layer and enhance chemical
bonding. Rinse thoroughly with water for 30 seconds and gently air-dry, leaving the surface
visibly moist.

Cement Mixing: Mix the Shofu Hybond powder and liquid components on a cool, dry glass
slab according to the manufacturer's instructions.[13] For Shofu Hy-Bond Glaslonomer CX-
Smart, the standard powder-to-liquid ratio is one scoop to two drops.[13]

Application: Apply the mixed cement to the prepared dentin surface in a consistent thickness.

Restoration Placement: Place a composite resin block or a metallic/ceramic crown over the
cement layer and apply firm pressure to ensure adaptation.

Light Curing (for RMGI variants like Hy-Bond Resiglass): If using a resin-modified glass
ionomer, light-cure the specimen according to the manufacturer's specified time and
intensity.

Storage: Store the restored teeth in distilled water at 37°C for 24 hours to allow for complete
setting of the cement.
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SEM Sample Preparation

e Sectioning: Section the restored tooth longitudinally through the center of the restoration
using a slow-speed diamond saw under copious water cooling to expose the dentin-cement
interface.

o Polishing: Polish the sectioned surfaces with a series of silicon carbide papers of decreasing
grit size (e.g., 600, 800, 1200, 2400 grit) under water cooling. Final polishing can be done
with diamond pastes (e.g., 6 pm, 3 um, 1 um) on a polishing cloth.

o Cleaning: Ultrasonically clean the polished specimens in distilled water for 10 minutes to
remove polishing debris.

» Etching (for visualization of hybrid layer): To better visualize the interfacial structures,
immerse the specimens in 37% phosphoric acid for 15 seconds, followed by a 5% sodium
hypochlorite solution for 10 minutes to remove the demineralized dentin matrix. Rinse
thoroughly with distilled water.

o Dehydration: Dehydrate the specimens in a graded series of ethanol solutions (e.g., 50%,
70%, 90%, 95%, 100%) for 20 minutes each.

e Drying: Critical point dry the specimens to prevent distortion of the interfacial structures.

o Sputter Coating: Mount the dried specimens on aluminum stubs and sputter-coat them with a
thin layer of gold or palladium (approximately 10-20 nm) to ensure conductivity for SEM
imaging.

SEM Analysis

e Imaging: Examine the coated specimens under a scanning electron microscope at various
magnifications (e.g., 500x, 1000x, 2000x, 5000x).

« Interface Evaluation: Carefully observe the interface between the Shofu Hybond cement
and the dentin. Look for features such as:

o Interfacial Gaps: Presence and width of any gaps between the cement and the dentin.

o Hybrid Layer: Thickness and integrity of the hybrid layer (for resin-modified versions).
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o Resin Tags: Presence, length, and morphology of resin tags within the dentinal tubules (for
resin-modified versions).

o Cement Microstructure: Cohesiveness and presence of any voids or cracks within the
cement.

e Image Analysis: Use appropriate image analysis software to perform quantitative
measurements of interfacial gaps, hybrid layer thickness, and resin tag length from the
captured SEM micrographs.

Mandatory Visualizations
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Caption: Experimental workflow for SEM analysis of the Shofu Hybond-dentin interface.
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Caption: Micromorphological features at the Shofu Hybond-dentin interface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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